Cas no 2137698-98-5 (8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride)

• Product Name: 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride
• CAS No: 2137698-98-5
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• CID: 6564363
• PubChem ID: 165791715
• Update Time: 2025-10-30

8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride
• 2137698-98-5
• EN300-726971
• 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride

• Inchi： 1S/C12H7FO3S/c13-17(14,15)8-5-6-12-10(7-8)9-3-1-2-4-11(9)16-12/h1-7H
• InChI Key： VCNRZMMMSXAZFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C1C=CC=CC=1O2)(=O)(=O)F

Computed Properties

• Exact Mass: 250.00999342g/mol
• Monoisotopic Mass: 250.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.7Ų

Additional information on 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride

Exploring the Unique Properties and Applications of 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride (CAS No. 2137698-98-5)

The compound 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride (CAS No. 2137698-98-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in chemical synthesis. The tricyclic core of this compound, combined with the sulfonyl fluoride functional group, makes it a valuable building block for researchers exploring novel chemical transformations and materials.

One of the most intriguing aspects of 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride is its potential role in click chemistry and bioconjugation. Sulfonyl fluorides have emerged as versatile reagents in these areas, owing to their ability to form stable covalent bonds with nucleophiles under mild conditions. This property aligns with the growing demand for efficient and selective chemical tools in drug discovery and biomolecular engineering. Researchers are particularly interested in how this compound can be leveraged to develop new proteolysis-targeting chimeras (PROTACs) or other targeted therapeutic modalities.

From a structural perspective, the oxa-bridged tricyclic system in this molecule presents interesting challenges and opportunities for synthetic chemists. The rigid framework may impart unique stereoelectronic properties that could influence reactivity patterns. Recent studies have highlighted the importance of such constrained systems in modulating molecular recognition events, making this compound potentially valuable for catalysis or supramolecular chemistry applications. The presence of both electron-rich (the aromatic system) and electron-poor (the sulfonyl fluoride) moieties within the same molecule creates an intriguing electronic landscape that warrants further investigation.

In the context of materials science, 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride may find applications in the development of advanced polymeric materials. The sulfonyl fluoride group can serve as a reactive handle for post-polymerization modifications, potentially enabling the creation of materials with tunable surface properties or specific functionality. This aligns with current trends in smart materials research, where precise control over molecular architecture is crucial for achieving desired performance characteristics.

The compound's potential in chemical biology is another area of active exploration. Sulfonyl fluorides have shown promise as covalent inhibitors of enzymes, and the unique scaffold of this particular derivative may offer selectivity advantages. With the increasing focus on targeted protein degradation and activity-based protein profiling in modern drug discovery, molecules like 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride could play important roles as chemical probes or therapeutic candidates.

From a synthetic chemistry standpoint, the preparation of 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride presents interesting challenges that have stimulated methodological development. Recent advances in C-H functionalization and transition metal catalysis may offer new routes to access this scaffold more efficiently. The compound's structure also raises questions about the stability of the sulfonyl fluoride group within such a constrained system, which is an important consideration for its handling and application.

In the realm of computational chemistry, this molecule serves as an interesting case study for investigating molecular dynamics and electronic structure in polycyclic systems. The interplay between the oxygen bridge, aromatic systems, and the sulfonyl fluoride moiety creates a complex electronic environment that could be probed using modern density functional theory (DFT) calculations. Such studies could provide valuable insights for designing derivatives with optimized properties.

The growing interest in sulfur(VI)-fluoride exchange (SuFEx) chemistry has further elevated the importance of compounds like 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride. As a member of this emerging class of reactive handles, it may contribute to the development of new biocompatible conjugation strategies or surface modification techniques. The compound's potential compatibility with aqueous conditions could make it particularly valuable for biological applications where traditional conjugation methods face limitations.

Looking ahead, the unique combination of structural features in 8-Oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-4-sulfonyl fluoride suggests multiple directions for future research. Whether as a building block for complex molecule synthesis, a probe for biological systems, or a component in advanced materials, this compound exemplifies how carefully designed molecular architectures can open new possibilities in chemical research and application. As synthetic methods continue to advance and our understanding of structure-activity relationships deepens, we can anticipate seeing innovative uses for this and related sulfonyl fluoride derivatives across multiple scientific disciplines.